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Compound of Interest

Compound Name: TAS05567

Cat. No.: B12429882 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
TAS05567 is a potent and highly selective, ATP-competitive inhibitor of Spleen tyrosine kinase

(Syk) with an IC50 of 0.37 nM.[1] It has demonstrated efficacy in abrogating immunoglobulin-

mediated autoimmune and allergic reactions in rodent models, making it a valuable tool for

research in these areas.[2][3] Proper preparation of a stock solution is the first critical step for

ensuring accurate and reproducible experimental results. Dimethyl sulfoxide (DMSO) is the

recommended solvent for preparing stock solutions of TAS05567 due to the compound's

solubility in it.[4] This document provides a detailed protocol for the preparation, handling, and

storage of TAS05567 stock solutions in DMSO.

Quantitative Data Summary
A summary of the key quantitative data for TAS05567 is provided in the table below for easy

reference.
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Parameter Value Reference

Molecular Weight 439.52 g/mol [4]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [4]

Appearance Solid powder [4]

Storage of Solid

Short-term (days to weeks) at

0 - 4°C; Long-term (months to

years) at -20°C

[4]

Storage of Stock Solution

Short-term (days to weeks) at

0 - 4°C; Long-term (months) at

-20°C

[4]

Experimental Protocol: Preparation of a 10 mM
TAS05567 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TAS05567 in DMSO. The

concentration can be adjusted based on specific experimental needs by modifying the mass of

TAS05567 and the volume of DMSO accordingly.

3.1. Materials

TAS05567 (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade or equivalent

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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3.2. Procedure

Preparation: Before starting, ensure that all materials are clean and sterile. Work in a clean

and controlled environment, such as a laminar flow hood, to minimize contamination. Allow

TAS05567 powder and DMSO to equilibrate to room temperature before use.

Weighing TAS05567:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the desired amount of TAS05567 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.3952 mg of TAS05567.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular

Weight ( g/mol )

Mass = 10 mM x 1 mL x 439.52 g/mol = 4.3952 mg

Dissolving in DMSO:

Using a calibrated micropipette, add the calculated volume of DMSO to the

microcentrifuge tube containing the TAS05567 powder. For a 10 mM solution with 4.3952

mg of TAS05567, add 1 mL of DMSO.

Close the tube securely.

Mixing:

Vortex the solution at a medium speed until the TAS05567 is completely dissolved.

Visually inspect the solution to ensure there are no visible particles. Gentle warming in a

water bath (not exceeding 37°C) may be used to aid dissolution if necessary, but is not

typically required.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.
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Label each aliquot clearly with the compound name (TAS05567), concentration (10 mM in

DMSO), preparation date, and your initials.

For short-term storage (days to weeks), store the aliquots at 0 - 4°C.[4] For long-term

storage (months), store at -20°C.[4]

3.3. Stock Solution Dilution Calculation Example

To prepare a working solution from the 10 mM stock, use the following formula: M1V1 = M2V2

Where:

M1 = Concentration of the stock solution (e.g., 10 mM)

V1 = Volume of the stock solution to be used

M2 = Desired final concentration of the working solution (e.g., 10 µM)

V2 = Final volume of the working solution (e.g., 1 mL)

Example: To prepare 1 mL of a 10 µM working solution:

Convert concentrations to the same units: 10 mM = 10,000 µM.

(10,000 µM) * V1 = (10 µM) * (1 mL)

V1 = (10 µM * 1 mL) / 10,000 µM = 0.001 mL = 1 µL

Therefore, add 1 µL of the 10 mM TAS05567 stock solution to 999 µL of the desired cell

culture medium or buffer.

Visualizations
4.1. Experimental Workflow
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Caption: Workflow for TAS05567 Stock Solution Preparation.
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4.2. TAS05567 Mechanism of Action: Syk Signaling Pathway Inhibition
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Caption: TAS05567 inhibits the Syk signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
TAS05567 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12429882#how-to-prepare-tas05567-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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